Cas no 898775-07-0 (1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one)

• Product name: 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one
• CAS No: 898775-07-0
• MF: C₁₆H₁₄ClFO₂
• MW: 292.732567310333
• CID: 1946817
• PubChem ID: 24725851

1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-CHLORO-5'-FLUORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one
• LogP
• 1-(3-chloro-5-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one
• DTXSID80644244
• 898775-07-0
• 1-(3-Chloro-5-fluorophenyl)-3-(3-methoxyphenyl)-1-propanone
• MFCD03843132
• AKOS016021490

• MDL： MFCD03843132
• Inchi： InChI=1S/C16H14ClFO2/c1-20-15-4-2-3-11(7-15)5-6-16(19)12-8-13(17)10-14(18)9-12/h2-4,7-10H,5-6H2,1H3
• InChI Key： BNZPDNQHIIQEJO-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)CCC(=O)C2=CC(=CC(=C2)F)Cl

Computed Properties

• Exact Mass: 292.06700
• Monoisotopic Mass: 292.0666355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 26.30000
• LogP: 4.30320

1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one Security Information

1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Additional information on 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one

1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one: A Comprehensive Overview

The compound with CAS No 898775-07-0, commonly referred to as 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, materials science, and chemical synthesis. This compound is characterized by its unique structure, which incorporates a propanone backbone with two distinct aromatic substituents: a 3-chloro-5-fluoro-phenyl group and a 3-methoxyphenyl group. The combination of these groups imparts distinctive chemical and physical properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the potential of 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one in the development of novel therapeutic agents. Researchers have explored its role as a kinase inhibitor, demonstrating its ability to modulate key signaling pathways involved in various pathological conditions, including cancer and inflammatory diseases. The chlorine and fluorine substituents on the phenyl ring contribute to the compound's high binding affinity for target proteins, while the methoxy group enhances its solubility and bioavailability.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its aromatic structure and conjugated system make it an ideal candidate for use in organic electronics. Recent experiments have shown that 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one can serve as a precursor for the synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to act as a charge transport layer material has been validated through extensive testing under various conditions.

The synthesis of 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions.

From an environmental perspective, the stability and degradation pathways of this compound have been extensively studied. Experimental data indicate that 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one exhibits moderate persistence in aqueous environments, with degradation rates influenced by factors such as pH levels and microbial activity. These findings are crucial for assessing its potential impact on ecosystems and guiding responsible disposal practices.

In conclusion, 1-(3-chloro-5-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one represents a versatile and innovative compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies, positions it as a promising candidate for future research and commercialization efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.